N-(furan-2-ylmethyl)-2-((5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound is determined using various spectroscopic techniques, including nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and X-ray crystallography .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes determining the reactants, products, and conditions of the reaction, as well as the mechanism by which it occurs .Physical and Chemical Properties Analysis
Physical properties include characteristics such as melting point, boiling point, and solubility. Chemical properties refer to a substance’s reactivity, i.e., how it reacts with other substances .Scientific Research Applications
Antimicrobial Activity
Compounds synthesized from derivatives similar to the given compound have been evaluated for their antimicrobial properties. For instance, a study on the synthesis and evaluation of new thiazolidin-4-one derivatives explored their potential as antimicrobial agents. These derivatives showed significant in vitro antibacterial and antifungal activities, indicating the compound's relevance in developing new antimicrobial agents (Baviskar, Khadabadi, & Deore, 2013).
Anticancer Activity
Research into similar compounds has demonstrated potential anticancer activities. For example, the synthesis and biological evaluation of 5-methyl-4-phenyl thiazole derivatives as anticancer agents showed that certain derivatives exhibit high selectivity and potency against specific cancer cell lines, suggesting a promising avenue for anticancer drug development (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).
Anticonvulsant Activities
The exploration of alpha-heterocyclic alpha-acetamido-N-benzylacetamide derivatives for their anticonvulsant activities reveals the potential of structurally related compounds in managing seizures. This research underscores the compound's importance in the development of new treatments for epilepsy and related disorders (Kohn, Sawhney, Bardel, Robertson, & Leander, 1993).
Electrophilic Oxyalkylation
The compound's structural framework suggests its utility in electrophilic oxyalkylation reactions. Research on the electrophilic oxyalkylation of heterocycles with 2-(trifluoroacetyl)-1,3-azoles indicates the potential of using such compounds in synthesizing trifluoromethyl-substituted alcohols, showcasing the compound's versatility in organic synthesis (Khodakovskiy, Mykhailiuk, Volochnyuk, & Tolmachev, 2010).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-(furan-2-ylmethyl)-2-[[5-[(2-oxo-1,3-benzothiazol-3-yl)methyl]-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18F3N5O3S2/c25-24(26,27)15-5-3-6-16(11-15)32-20(13-31-18-8-1-2-9-19(18)37-23(31)34)29-30-22(32)36-14-21(33)28-12-17-7-4-10-35-17/h1-11H,12-14H2,(H,28,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMLUNPJTZXXOGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N(C(=O)S2)CC3=NN=C(N3C4=CC=CC(=C4)C(F)(F)F)SCC(=O)NCC5=CC=CO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18F3N5O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
545.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.